Cas no 105988-28-1 (2-Pyridinesulfenothioicacid)

2-Pyridinesulfenothioicacid Properties

Names and Identifiers

• 2-Pyridinesulfenothioicacid
• 2-Pyridinesulfenothioicacid(9CI)
• 137964-36-4
• SCHEMBL35924
• DTXSID80591648
• 2-(disulfanyl)pyridine
• 105988-28-1
• Pyridine-2-dithioperoxol
• +Expand

• InChIKey： ROJBIOJYHVAOFT-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H5NS2/c7-8-5-3-1-2-4-6-5/h1-4,7H
• SMILES： N1C=CC=CC=1SS

Computed Properties

• Exact Mass: 142.98645
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 142.98634151g/mol
• Heavy Atom Count: 8
• Complexity: 67.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 12.89